Cas no 68194-14-9 (2,2',3,4,5',6-hexachlorobiphenyl)

2,2',3,4,5',6-Hexachlorobiphenyl is a polychlorinated biphenyl (PCB) congener characterized by six chlorine atoms substituted at the 2, 2', 3, 4, 5', and 6 positions of the biphenyl structure. This compound exhibits high thermal stability and chemical inertness, making it suitable for specialized applications in industrial research, particularly in studies involving environmental persistence and bioaccumulation. Its well-defined structure and purity are advantageous for analytical reference standards in PCB detection and environmental monitoring. The compound's resistance to degradation allows for detailed investigations into the long-term behavior of chlorinated hydrocarbons in ecosystems. As a highly chlorinated PCB, it serves as a critical model compound for understanding the toxicological and environmental impacts of persistent organic pollutants (POPs).
2,2',3,4,5',6-hexachlorobiphenyl structure
68194-14-9 structure
Product Name:2,2',3,4,5',6-hexachlorobiphenyl
CAS No:68194-14-9
MF:C12H4Cl6
MW:360.878157615662
CID:969474
PubChem ID:63071
Update Time:2025-07-02

2,2',3,4,5',6-hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2',3,4,5',6-hexachlorobiphenyl
    • 1,2,3,5-tetrachloro-4-(2,5-dichlorophenyl)benzene
    • 2,2',3,4,5',6-Hexachlorobiphenyl Solution
    • 2,2',3,4,5',6-hexachloro-biphenyl
    • Q27282082
    • 2,2',3,4,5',6-Hexachloro-1,1'-biphenyl
    • 1,1'-Biphenyl, 2,2',3,4,5',6-hexachloro-
    • DTXCID5045677
    • DTXSID6074201
    • CXXRQFOKRZJAJA-UHFFFAOYSA-N
    • 1,1'-Biphenyl, 2,2',3,4,5',6-hexachloro
    • 68194-14-9
    • PCB 144
    • 1,1-Biphenyl, 2,2,3,4,5,6-hexachloro-
    • K8864A3VYG
    • SCHEMBL4459784
    • UNII-K8864A3VYG
    • Inchi: 1S/C12H4Cl6/c13-5-1-2-7(14)6(3-5)10-8(15)4-9(16)11(17)12(10)18/h1-4H
    • InChI Key: CXXRQFOKRZJAJA-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1C1C=C(C=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 357.84400
  • Monoisotopic Mass: 357.844416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.5940 (rough estimate)
  • Melting Point: 115.76°C (estimate)
  • Boiling Point: 446.99°C (rough estimate)
  • Refractive Index: 1.6270 (rough estimate)
  • PSA: 0.00000
  • LogP: 7.27400

2,2',3,4,5',6-hexachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H294995-1mg
2,2',3,4,5',6-Hexachlorobiphenyl
68194-14-9
1mg
$190.00 2023-05-18
TRC
H294995-10mg
2,2',3,4,5',6-Hexachlorobiphenyl
68194-14-9
10mg
$1499.00 2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026827-1ml
2,2',3,4,5',6-hexachlorobiphenyl
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¥402 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H50940-1ml
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¥408.0 2023-09-07
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